N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol
• IUPAC Name: N-[1-(1-adamantyl)ethyl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C16H23N3O/c1-10(18-15(20)14-2-3-17-19-14)16-7-11-4-12(8-16)6-13(5-11)9-16/h2-3,10-13H,4-9H2,1H3,(H,17,19)(H,18,20)
• InChI Key: WIQISVNZZTYHDT-UHFFFAOYSA-N
• SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=CC=NN4

Description

N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide, also known as APEC, is a synthetic compound that belongs to the class of pyrazole carboxamides. It has been widely studied for its potential use as a therapeutic agent due to its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide involves its ability to modulate various signaling pathways in cells. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and cancer progression. N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism and cell growth.
Biochemical and Physiological Effects:
N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide in laboratory experiments is its high potency and specificity, which allows for precise targeting of specific signaling pathways. However, one limitation is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide could focus on its potential use in combination with other therapeutic agents for the treatment of various diseases. Additionally, further studies could investigate the potential of N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide as a therapeutic agent for metabolic disorders such as obesity and diabetes. Finally, more research is needed to fully understand the mechanisms underlying the effects of N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide on cellular signaling pathways.

Synthesis Methods

The synthesis of N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide involves several steps, including the reaction of 1-adamantylamine with ethyl chloroacetate to form ethyl 1-adamantylacetate. This intermediate is then reacted with hydrazine hydrate and acetic acid to yield N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide.

Scientific Research Applications

N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide has been extensively studied for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide has been shown to inhibit the growth of tumor cells and induce apoptosis, or programmed cell death. Inflammation research has demonstrated that N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide can reduce inflammation by suppressing the production of pro-inflammatory cytokines. In neurological research, N-[1-(1-adamantyl)ethyl]-1H-pyrazole-3-carboxamide has been shown to enhance memory and cognitive function.